Cas no 2172496-38-5 (2-5-cyclobutyl-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-cyclobutyl-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172496-38-5
• MF: C₁₂H₁₈N₄O
• MW: 234.297522068024
• CID: 6108182
• PubChem ID: 165603878
• Update Time: 2025-08-05

2-5-cyclobutyl-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-5-cyclobutyl-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• EN300-1598925
• 2-[5-cyclobutyl-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2172496-38-5

• Inchi： 1S/C12H18N4O/c1-9(6-8-17)16-12(10-3-2-4-10)11(5-7-13)14-15-16/h9-10,17H,2-6,8H2,1H3
• InChI Key： VYOVGRKUCPTHCC-UHFFFAOYSA-N
• SMILES： OCCC(C)N1C(=C(CC#N)N=N1)C1CCC1

Computed Properties

• Exact Mass: 234.14806121g/mol
• Monoisotopic Mass: 234.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.7Ų

Additional information on 2-5-cyclobutyl-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-5-cyclobutyl-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172496-38-5)

2-5-cyclobutyl-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2172496-38-5, represents a novel molecular entity with a unique structural framework that combines cyclobutyl, hydroxybutanoyl, and triazolylacetonitrile moieties. The intricate arrangement of these functional groups imparts distinct chemical properties and biological activities, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 2-5-cyclobutyl-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile features a cyclobutyl ring substituted at the 2-position with a hydroxybutanoyl group, which is further connected to a triazolylacetonitrile moiety at the 1-position. This configuration suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating various physiological processes. The presence of both hydroxyl and nitrile groups enhances the compound's reactivity, enabling diverse chemical modifications and derivatization strategies.

In recent years, there has been growing interest in the development of heterocyclic compounds for their wide range of biological activities. The triazolylacetonitrile scaffold is particularly noteworthy due to its ability to form stable complexes with biological molecules. Studies have shown that such scaffolds can exhibit inhibitory effects on certain enzymes and pathways associated with inflammation, cancer, and neurodegenerative diseases. The incorporation of the cyclobutyl group in 2-5-cyclobutyl-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile may contribute to improved metabolic stability and binding affinity, further enhancing its therapeutic potential.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex pharmacophores. The hydroxybutanoyl group provides a versatile handle for further functionalization, allowing chemists to explore modifications that could fine-tune biological activity. For instance, alkylation or acylation reactions could be employed to introduce additional substituents that enhance solubility or target specificity. Such modifications are essential in the development of novel drugs that must meet stringent pharmacokinetic and pharmacodynamic requirements.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design, where the three-dimensional arrangement of atoms in a molecule dictates its biological behavior. The rigid cyclobutyl ring in 2-5-cyclobutyl-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile contributes to this rigidity, which can be advantageous in maintaining optimal binding interactions with biological targets. This property is particularly relevant in cases where precise spatial orientation is crucial for efficacy.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions using molecular docking simulations. These techniques have been instrumental in evaluating the binding affinity of 2-cyclobutylethanol derivatives, including our compound of interest. Preliminary docking studies suggest that CAS No. 2172496 may interact with various protein targets with high specificity. For example, it could potentially inhibit enzymes involved in metabolic pathways or modulate receptor activity in neurological disorders.

The synthesis of 2172496 involves multi-step organic transformations that highlight the expertise required in modern pharmaceutical chemistry. Key steps include cyclization reactions to form the triazole ring and nucleophilic substitutions to introduce the cyclobutyl and hydroxybutanoyl groups. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluation.

Beyond its potential therapeutic applications, CAS No 2172496 also serves as an important intermediate in synthetic chemistry. Its unique structure allows for diverse derivatization strategies, making it a valuable building block for more complex molecules. Researchers have explored its use in generating libraries of compounds for high-throughput screening (HTS), a common strategy in drug discovery pipelines.

The hydroxyl group in 2172496 presents an opportunity for further functionalization through etherification or esterification reactions. These modifications can alter solubility profiles and improve bioavailability—essential factors for any candidate drug molecule. Additionally, the nitrile group offers possibilities for conversion into carboxylic acids or amides via hydrolysis or reduction reactions.

In conclusion,CAS No 2172496 represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it suitable for diverse applications ranging from enzyme inhibition to drug development efforts targeting neurological disorders or metabolic diseases. As computational methods continue to evolve,CAS No 2172496 will likely play an increasingly important role in structure-based drug design initiatives worldwide.